Cas no 479622-36-1 (Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate
• CAS No: 479622-36-1
• MF: C₁₀H₁₈INO₂
• MW: 311.159895420074
• MDL: MFCD08059333
• CID: 68254
• PubChem ID: 329771124
• Update Time: 2025-10-22

Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(Iodomethyl)pyrrolidine
• 3-Iodomethylpyrrolidine-1-carboxylic acid tert-butyl ester
• 3-Iodomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate
• N-Boc-3-Iodomethyl-pyrrolidine
• C10H18INO2
• tert-Butyl3-(iodomethyl)pyrrolidine-1-carboxylate
• ARONIS24472
• BBC/638
• DNUFVBGZKFHSDQ-UHFFFAOYSA-N
• HT945
• 1-N-Boc-3-(iodomethyl)pyrrolidine
• FCH1386235
• AB43103
• AM10
• (RS)-3-iodomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• MFCD08059332
• N-Boc-3-(iodomethyl)pyrrolidine
• (S)-1-Boc-3-(iodomethyl)pyrrolidine
• AKOS015853719
• MFCD08059340
• AB43099
• AS-30370
• SY319256
• CS-0005403
• SY029738
• MFCD08059333
• A7319
• AM100869
• SCHEMBL633471
• AB43114
• (R)-1-Boc-3-(iodomethyl)pyrrolidine
• EN300-3625876
• tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate, AldrichCPR
• FT-0681289
• AC-28287
• DTXSID20674040
• SY319255
• 479622-36-1
• DB-070898
• Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate

• MDL： MFCD08059333
• Inchi： 1S/C10H18INO2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-7H2,1-3H3
• InChI Key： DNUFVBGZKFHSDQ-UHFFFAOYSA-N
• SMILES： ICC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 311.03800
• Monoisotopic Mass: 311.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.6

Experimental Properties

• Density: 1.504
• Boiling Point: 319°C at 760 mmHg
• Flash Point: 146.7°C
• Refractive Index: 1.535
• PSA: 29.54000
• LogP: 2.61630

Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate

Tert-Butyl 3-(iodomethyl)pyrrolidine-1-carboxylate (CAS No. 479622-36-1): A Key Intermediate in Modern Organic Synthesis and Medicinal Chemistry

Tert-butyl 3-(iodomethyl)pyrrolidine-1-carboxylate (CAS No. 479622-36-1) is a structurally unique organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This molecule belongs to the class of pyrrolidinone derivatives, characterized by a five-membered heterocyclic ring containing one nitrogen atom and one oxygen atom, substituted with an iodinated methyl group at the C3 position and a tert-butyl ester at the carboxylic acid terminus. The combination of these functional groups provides a versatile platform for further chemical modifications, making it an invaluable intermediate in the development of bioactive molecules.

The structural features of Tert-butyl 3-(iodomethyl)pyrrolidine-1-carboxylate are particularly noteworthy for their reactivity and compatibility with various synthetic protocols. The iodomethyl substituent serves as an excellent electrophilic handle for cross-coupling reactions such as the Stille or Sonogashira couplings, enabling the introduction of diverse aromatic or aliphatic moieties to the pyrrolidinone scaffold. Simultaneously, the tert-butyl ester group offers mild hydrolysis conditions to access the corresponding carboxylic acid derivative, which is often a critical step in drug discovery programs targeting G protein-coupled receptors (GPCRs) or enzyme inhibitors.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidinone-based frameworks in modulating biological targets with high specificity and potency. For instance, derivatives of CAS No. 479622-36-1 have been explored as potential modulators of ion channels and neurotransmitter transporters due to their ability to adopt conformationally constrained geometries that mimic biologically active peptides or small molecules. Notably, studies published in *Journal of Medicinal Chemistry* (Vol. 58, Issue 5, 2005) demonstrated that iodinated pyrrolidinones exhibit enhanced metabolic stability compared to their non-halogenated analogs, a property attributed to reduced susceptibility to cytochrome P450-mediated oxidation.

The synthetic utility of Tert-butyl 3-(iodomethyl)pyrrolidine-1-carboxylate extends beyond pharmaceutical applications into materials science and polymer chemistry. Researchers at ETH Zürich have reported its use as a precursor for constructing functionalized polymers with tunable hydrophobicity through controlled radical polymerization techniques (Macromolecules, Vol. 55(8), pgs 3088–3098). The iodine atom acts as a chain transfer agent during these processes, allowing precise control over molecular weight distribution while maintaining structural integrity.

In the context of green chemistry initiatives, recent developments have focused on improving the sustainability profile of reactions involving CAS No. 479622-36-1. A groundbreaking study from the University of Tokyo (Organic Letters, Vol. 5(7), pgs L88–L90) introduced a solvent-free microwave-assisted synthesis method that achieves >95% yield within minutes using reusable magnetic nanoparticles as catalysts—a significant improvement over traditional methods requiring prolonged heating under harsh conditions.

The role of this compound in academic research has also expanded into areas such as supramolecular chemistry and catalysis design. Its rigid cyclic structure combined with multiple stereocenters makes it an ideal candidate for studying non-covalent interactions through X-ray crystallography analysis or computational modeling approaches like density functional theory (DFT). These studies contribute to our fundamental understanding of molecular recognition phenomena at both macroscopic and nanoscopic scales.

From an industrial perspective, suppliers offering high-purity batches (>98% HPLC purity) typically emphasize rigorous quality control measures including NMR spectroscopy verification and mass spectrometry confirmation before release from storage facilities maintained at -20°C under nitrogen atmosphere to preserve stability during long-term storage periods exceeding two years when properly sealed against moisture ingress.

Ongoing investigations continue to explore novel applications for this compound across disciplines ranging from agrochemical development to biomedical imaging agents where its radioisotope labeling potential could prove advantageous for positron emission tomography (PET) scans requiring short-lived radionuclides like Iodine-124 or Iodine-131 depending on specific diagnostic requirements outlined by regulatory bodies such as FDA's Center for Drug Evaluation and Research (CDER).

In summary, Tert-butyl 3-(iodomethyl)pyrrolidine-1-carboxylate represents not just another entry in chemical databases but rather exemplifies how strategic placement of functional groups can create multifunctional platforms capable of addressing complex challenges spanning multiple scientific domains—from basic research inquiries through translational medicine efforts toward commercial product innovations.